![molecular formula C16H24N2O2Si B2709875 4-methoxy-1-((2-(trimethylsilyl)ethoxy)methyl)-5-vinyl-1H-pyrrolo[2,3-b]pyridine CAS No. 1315466-96-6](/img/structure/B2709875.png)
4-methoxy-1-((2-(trimethylsilyl)ethoxy)methyl)-5-vinyl-1H-pyrrolo[2,3-b]pyridine
Overview
Description
4-methoxy-1-((2-(trimethylsilyl)ethoxy)methyl)-5-vinyl-1H-pyrrolo[2,3-b]pyridine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as MVE-2 and is synthesized through a specific method.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Push-Pull Alkenes : The compound has been utilized in the synthesis of new push-pull alkenes, particularly β-alkoxyl vinyl trifluoromethyl sulfones, showcasing its role in developing compounds with unique electronic properties (Zhu Shizheng et al., 1998).
Addition Reactions with Pyrroline Derivatives : It is involved in 1,3-dipolar addition reactions leading to pyrroline derivatives, demonstrating its reactivity in complex organic syntheses (U. Fischer & F. Schneider, 1983).
Radiosynthesis of Acetylcholine Receptor Ligands : Its derivatives have been used in the radiosynthesis of nicotinic acetylcholine receptor ligands, highlighting its applications in neurochemistry and potentially in medical imaging (H. Ravert et al., 2006).
Synthesis of Pyrrolopyridine Analogs : The compound is involved in synthesizing pyrrolopyridine analogs, like 4,7-dihydro-4-oxo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acids, indicating its versatility in heterocyclic chemistry (E. Toja et al., 1986).
Polymer Science
Copolymerization Studies : This compound is significant in studying the copolymerization behavior of vinyl monomers containing pyrrolidone moieties, important for understanding and developing new polymeric materials (I. Atobe et al., 1993).
Functionalization of Thermoresponsive Polymers : It plays a role in the functionalization of thermoresponsive polymers, which has implications in creating smart materials with temperature-sensitive properties (Guangming Chen et al., 2010).
Development of Photoconductive Gels : Its derivatives are used in blending polymers like poly(4-vinyl pyridine) to create photoconductive gels sensitive to a wide range of light wavelengths, with potential applications in photovoltaics and sensors (E. Vaganova et al., 2012).
Properties
IUPAC Name |
2-[(5-ethenyl-4-methoxypyrrolo[2,3-b]pyridin-1-yl)methoxy]ethyl-trimethylsilane | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O2Si/c1-6-13-11-17-16-14(15(13)19-2)7-8-18(16)12-20-9-10-21(3,4)5/h6-8,11H,1,9-10,12H2,2-5H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPZAGPYYXNOISE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C2C=CN(C2=NC=C1C=C)COCC[Si](C)(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O2Si | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.46 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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